Cas no 2044705-48-6 (rac-(5R,6R)-5-amino-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one hydrochloride, trans)

• Product Name: rac-(5R,6R)-5-amino-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one hydrochloride, trans
• CAS No: 2044705-48-6
• MF: C₉H₁₅ClN₄O
• MW: 230.694600343704
• MDL: MFCD30478131
• CID: 5239510
• PubChem ID: 126795398
• Update Time: 2025-10-30

rac-(5R,6R)-5-amino-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 5-amino-6-(1-methyl-1H-imidazol-2-yl)-, hydrochloride (1:1), (5R,6R)-
• rac-(5R,6R)-5-amino-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one hydrochloride, trans

• MDL： MFCD30478131
• Inchi： 1S/C9H14N4O.ClH/c1-13-5-4-11-9(13)8-6(10)2-3-7(14)12-8;/h4-6,8H,2-3,10H2,1H3,(H,12,14);1H/t6-,8-;/m1./s1
• InChI Key： VALPOBGBWBHENI-CIRBGYJCSA-N
• SMILES： N[C@@H]1CCC(=O)N[C@H]1C1=NC=CN1C.Cl

Additional information on rac-(5R,6R)-5-amino-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one hydrochloride, trans

Introduction to Rac-(5R,6R)-5-amino-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one hydrochloride, trans (CAS No. 2044705-48-6)

Rac-(5R,6R)-5-amino-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one hydrochloride, trans is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2044705-48-6, has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents. The intricate arrangement of atoms within its molecular framework, including the presence of both piperidine and imidazole rings, contributes to its distinctive pharmacological profile.

The compound's structure is particularly noteworthy for its stereochemistry. The notation Rac-(5R,6R) indicates that it is a racemic mixture containing equal amounts of the (5R,6R) and (5S,6S) enantiomers. This stereochemical configuration is crucial in pharmaceutical applications, as it can significantly influence the compound's biological activity and interactions with biological targets. The precise stereochemical arrangement ensures that the compound exhibits optimal efficacy while minimizing potential side effects.

In recent years, there has been a growing interest in the development of drugs that target complex biological pathways. Rac-(5R,6R)-5-amino-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one hydrochloride has shown promise in this regard. Its molecular structure suggests potential interactions with various enzymes and receptors, making it a valuable candidate for further investigation in drug discovery. Specifically, the presence of the amino and methyl-imidazole substituents enhances its binding affinity to specific biological targets.

The pharmacological properties of this compound have been explored in several preclinical studies. Research indicates that it may exhibit inhibitory effects on certain enzymes involved in inflammation and pain signaling. These findings are particularly intriguing given the increasing demand for novel therapeutics that address chronic inflammatory conditions without significant side effects. The compound's ability to modulate these pathways makes it a promising candidate for further development into a clinical drug.

In addition to its potential therapeutic applications, Rac-(5R,6R)-5-amino-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one hydrochloride has also been studied for its role in chemical biology research. Its unique structure provides researchers with a valuable tool for understanding enzyme mechanisms and developing new methodologies for drug design. The compound's stability under various conditions makes it suitable for use in both laboratory settings and industrial processes.

The synthesis of this compound presents several challenges due to its complex structure. However, advancements in synthetic chemistry have made it possible to produce high-purity samples suitable for research purposes. The development of efficient synthetic routes has not only facilitated further study but also opened up new possibilities for derivative synthesis. By modifying specific parts of the molecular structure, researchers can explore new pharmacological profiles and expand the compound's therapeutic potential.

The safety profile of Rac-(5R,6R)-5-amino-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one hydrochloride is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have demonstrated that the compound exhibits low toxicity at relevant doses. This finding is particularly encouraging for future clinical trials, as it suggests that the compound may be well-tolerated by patients if used at appropriate dosages.

The regulatory landscape for new pharmaceutical compounds is stringent and requires extensive documentation to support safety and efficacy claims. Rac-(5R,6R)-5-amino-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one hydrochloride must undergo rigorous testing before it can be approved for clinical use. However, preliminary data from preclinical studies provide a strong foundation for moving forward with clinical trials and regulatory submissions.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. By leveraging cutting-edge technologies such as computational modeling and high-throughput screening, researchers can accelerate the discovery process and bring new treatments to market more efficiently.

In conclusion, Rac-(5R,6R)-5-amino-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising pharmacological properties make it a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound holds great potential for contributing to novel therapeutic solutions across various medical conditions.